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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of the performance of new and established

ion chromatography (IC) columns for the analysis of common sulfur anions: sulfate (SO₄²⁻),

sulfite (SO₃²⁻), thiosulfate (S₂O₃²⁻), and thiocyanate (SCN⁻). The selection of an appropriate

IC column is critical for achieving accurate and reliable quantification of these anions in various

matrices, from high-purity water to complex samples such as wastewater, food, and beverages.

This document compares the performance of four leading columns from different

manufacturers, supported by experimental data and detailed protocols.

Comparative Analysis of Ion Chromatography
Columns
The performance of an ion chromatography column is determined by several key parameters,

including its capacity, selectivity, and efficiency. These characteristics directly influence the

retention times, peak resolution, and sensitivity of the analysis. This section provides a

comparative overview of four popular columns used for sulfur anion analysis.
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Column Specifications
A summary of the key specifications for the Thermo Scientific™ Dionex™ IonPac™ AS25,

Thermo Scientific™ Dionex™ IonPac™ AS12A, Shodex™ IC SI-36 4D, and Metrohm Metrosep

A Supp 5 columns is presented in Table 1.

Feature

Thermo
Scientific™
Dionex™
IonPac™ AS25

Thermo
Scientific™
Dionex™
IonPac™
AS12A

Shodex™ IC
SI-36 4D

Metrohm
Metrosep A
Supp 5

Stationary Phase

Supermacroporo

us

polyvinylbenzyl

ammonium

polymer cross-

linked with

divinylbenzene[1]

Macroporous

(2,000 Å)

divinylbenzene/et

hylvinylbenzene

polymer[2]

Polyvinyl alcohol

with quaternary

ammonium

functional

groups[3]

Polyvinyl alcohol

with quaternary

ammonium

groups[4]

Particle Size 7.5 µm[1] 9.0 µm[2] 3.5 µm[3] 5 µm[4]

Typical

Dimensions

4 x 250 mm, 2 x

250 mm, 0.4 x

250 mm[1][5]

4 x 200 mm, 2 x

200 mm[2][6]
4.0 x 150 mm[3]

4.0 x

100/150/250

mm, 2.0 x

150/250 mm[7]

[8]

Recommended

Eluent
Hydroxide[1][5]

Carbonate/Bicar

bonate[2]

Potassium

Hydroxide[9][10]

Carbonate/Bicar

bonate[4]

Key Application

Sulfur speciation

in complex

matrices[1][5][11]

Inorganic anions

and

oxyhalides[2]

Good separation

of sulfite and

sulfate[3][10]

Standard

inorganic

anions[4][7]

Performance Data: Retention Times of Sulfur Anions
Retention time is a critical parameter for identifying and quantifying anions. The following table

summarizes the approximate retention times for sulfate, sulfite, and thiosulfate on the

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 11 Tech Support

https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-065443-ionpac-as25-columns-man065443-en_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-034975-ic-ionpac-ag12a-as12a-man034975-en_compressed.pdf
https://www.shodex.de/anion-ic-si-columns-hydroxide
https://lcms.labrulez.com/paper/20072
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-065443-ionpac-as25-columns-man065443-en_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-034975-ic-ionpac-ag12a-as12a-man034975-en_compressed.pdf
https://www.shodex.de/anion-ic-si-columns-hydroxide
https://lcms.labrulez.com/paper/20072
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-065443-ionpac-as25-columns-man065443-en_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_Specification-Sheets_110337-DS-IonPac-AS25-18Aug2011-LPN2790-01_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-034975-ic-ionpac-ag12a-as12a-man034975-en_compressed.pdf
https://www.thermofisher.com/order/catalog/product/046034
https://www.shodex.de/anion-ic-si-columns-hydroxide
https://accuscience.com/product/metrohm-usa-metrosep-a-supp-5-100-dfs-item/
https://www.metrohm.com/content/dam/metrohm/shared/documents/brochures/8107/81075003EN.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-065443-ionpac-as25-columns-man065443-en_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_Specification-Sheets_110337-DS-IonPac-AS25-18Aug2011-LPN2790-01_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-034975-ic-ionpac-ag12a-as12a-man034975-en_compressed.pdf
https://www.shodex.com/en/dc/07/05/67.html
https://www.shodex.de/_files/ugd/55774d_2e66e5b42cde4173a5b0aedb36ec9061.pdf?index=true
https://lcms.labrulez.com/paper/20072
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-065443-ionpac-as25-columns-man065443-en_compressed.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_Specification-Sheets_110337-DS-IonPac-AS25-18Aug2011-LPN2790-01_compressed.pdf
https://www.pragolab.cz/documents/IonPac-AS25.pdf
https://cromlab-instruments.es/wp-content/uploads/2024/06/TFS-Assets_CMD_manuals_man-034975-ic-ionpac-ag12a-as12a-man034975-en_compressed.pdf
https://www.shodex.de/anion-ic-si-columns-hydroxide
https://www.shodex.de/_files/ugd/55774d_2e66e5b42cde4173a5b0aedb36ec9061.pdf?index=true
https://lcms.labrulez.com/paper/20072
https://accuscience.com/product/metrohm-usa-metrosep-a-supp-5-100-dfs-item/
https://www.benchchem.com/product/b1230930/docs?utm_src=pdf-body#a-comparative-guide-to-new-ion-chromatography-columns-for-sulfur-anion-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1230930?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


compared columns based on available data from product manuals and application notes. It is

important to note that these values were obtained under different experimental conditions and

are presented here for comparative purposes.

Anion
Dionex™
IonPac™ AS25
(min)

Dionex™
IonPac™
AS12A (min)

Shodex™ IC
SI-36 4D (min)

Metrohm
Metrosep A
Supp 5 (min)

Sulfite (SO₃²⁻) ~8.5[11]
Data not

available
~5.0[9] ~14.5[12]

Sulfate (SO₄²⁻) ~9.0[11] ~10.0[2] ~5.5[9] ~16.5[12]

Thiosulfate

(S₂O₃²⁻)
~13.0[11] ~7.2[13]

Data not

available
~17.5[12]

Thiocyanate

(SCN⁻)
~11.0[11]

Data not

available

Data not

available

Data not

available

Note: The retention times are approximate and can vary significantly based on the specific

experimental conditions such as eluent concentration, flow rate, and column temperature.

Experimental Protocols
Detailed and reproducible experimental protocols are essential for obtaining reliable results.

This section outlines standardized methodologies for the analysis of sulfur anions in both a

simple and a complex matrix.

Standardized Protocol for Sulfur Anion Analysis in
Water
This protocol is designed for the routine analysis of sulfur anions in relatively clean matrices

like drinking water or groundwater.

Instrumentation:

Ion Chromatograph with a suppressed conductivity detector
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Analytical and guard columns as specified

Autosampler

Data acquisition and processing software

Reagents and Standards:

Deionized (DI) water, Type I reagent grade (18.2 MΩ·cm)

Eluent concentrate (specific to the column being used)

Stock standard solutions (1000 mg/L) of sulfate, sulfite, thiosulfate, and thiocyanate

Working standards prepared by diluting the stock solutions in DI water

Chromatographic Conditions:

Columns:

Thermo Scientific™ Dionex™ IonPac™ AS25 (4 x 250 mm) with AG25 guard column[1][5]

Shodex™ IC SI-36 4D (4.0 x 150 mm) with appropriate guard column[9][10]

Metrohm Metrosep A Supp 5 (4.0 x 150 mm) with a corresponding guard column[12]

Eluent:

For Dionex™ IonPac™ AS25: Potassium hydroxide (KOH) gradient[5]

For Shodex™ IC SI-36 4D: 25 mM KOH (isocratic)[9][10]

For Metrohm Metrosep A Supp 5: 3.2 mmol/L sodium carbonate / 1.0 mmol/L sodium

bicarbonate (isocratic)[12]

Flow Rate:

Dionex™ IonPac™ AS25: 1.0 mL/min
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Shodex™ IC SI-36 4D: 0.7 mL/min[9][10]

Metrohm Metrosep A Supp 5: 0.7 mL/min[12]

Injection Volume: 20-25 µL

Column Temperature: 30 °C

Detection: Suppressed conductivity

Procedure:

Prepare the eluent and standards as described.

Equilibrate the IC system with the eluent until a stable baseline is achieved.

Calibrate the instrument by injecting a series of working standards.

Filter the water samples through a 0.45 µm filter.

Inject the prepared samples into the IC system.

Identify and quantify the sulfur anions based on the retention times and peak areas from

the calibration curve.

Protocol for Sulfur Anion Analysis in Wine
This protocol is adapted for the analysis of sulfite and sulfate in a complex matrix like wine,

which often requires sample pretreatment to remove interferences.

Instrumentation:

Same as in section 2.1.

Reagents and Standards:

Same as in section 2.1.

Alkaline extraction solution (e.g., sodium hydroxide) for sulfite stabilization[14][15]
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Sample Preparation:

Degas carbonated wine samples using an ultrasonic bath.

For total sulfite analysis, an alkaline extraction is recommended to stabilize the sulfite and

prevent oxidation.[14][15]

Dilute the wine sample with DI water. The dilution factor will depend on the expected

concentration of the anions.

Filter the diluted sample through a 0.45 µm syringe filter before injection.

Chromatographic Conditions:

The same columns and conditions as described in section 2.1 can be used. The choice of

column may depend on the specific requirements for resolving anions from organic acids

present in the wine matrix. A high-capacity column like the Dionex™ IonPac™ AS25 is often

preferred for complex matrices.[5]

Procedure:

Follow steps 1-3 from the protocol in section 2.1.

Prepare the wine samples as described above.

Inject the prepared samples into the IC system.

Analyze the data as described in step 6 of the previous protocol.

Visualizing the Experimental Workflow
To provide a clear understanding of the analytical process, the following diagrams illustrate the

general workflow for ion chromatography analysis of sulfur anions.
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Caption: General workflow for sulfur anion analysis by ion chromatography.
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Caption: Detailed sample preparation workflow for different matrices.
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Conclusion
The selection of an ion chromatography column for the analysis of sulfur anions is dependent

on the specific application, including the sample matrix and the target anions.

The Thermo Scientific™ Dionex™ IonPac™ AS25 demonstrates strong performance for the

speciation of multiple sulfur anions, particularly in complex sample matrices, due to its high

capacity and hydroxide-selective chemistry.[1][5][11]

The Thermo Scientific™ Dionex™ IonPac™ AS12A is a robust option for the routine analysis

of common inorganic anions, including sulfate and thiosulfate, in less complex samples.[2]

[13]

The Shodex™ IC SI-36 4D offers excellent separation of the critical sulfite/sulfate pair

without the need for organic solvents, making it a valuable tool for food and beverage

analysis.[3][9][10]

The Metrohm Metrosep A Supp 5 is a versatile column suitable for the determination of

standard anions, including sulfate, sulfite, and thiosulfate, in a variety of water samples.[4]

[12]

For researchers, scientists, and drug development professionals, a thorough evaluation of the

column's performance characteristics in relation to the specific analytical challenge is

paramount. This guide provides a foundation for making an informed decision by presenting a

comparative overview of key performance indicators and detailed experimental protocols. It is

recommended to perform in-house validation to confirm the suitability of a chosen column for a

specific application and matrix.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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